537-33-7

Sinapyl alcohol

In Stock

• CAS RN:
• 537-33-7

• Formula:
• C11H14O4

• InChI:
• InChI=1S/C11H14O4/c1-14-9-6-8(4-3-5-12)7-10(15-2)11(9)13/h3-4,6-7,12-13H,5H2,1-2H3/b4-3+

• InChIKey:
• LZFOPEXOUVTGJS-ONEGZZNKSA-N

• Sinapyl alcohol is a monolignol and an aglycone form of syringin that has been found in Populus alba and has anti-inflammatory and antinociceptive activities. It is a precursor in the biosynthesis of lignin. Sinapyl alcohol (50, 100, and 200 µM) reduces LPS-induced production of nitrite, prostaglandin E2 (PGE2; ), and TNF-α in RAW 264.7 cells. Sinapyl alcohol (20 and 30 mg/kg) inhibits acetic acid-induced writhing and increases the latency to paw licking in the hot plate test in mice.
  Sinapyl alcohol, a monolignol, is a primary lignin monomer. It has been evaluated for anti-inflammatory and antinociceptive activities. It participates in the initial stages in the biosynthesis of lignin. Coupling reactions of sinapyl alcohol and sinapyl p-hydroxybenzoate has been reported. Preparation of sinapyl alcohol by selective 1,2-reduction of corresponding cinnamate este...

1,4-bis(allyloxy)octahydro-2,3-quinoxalinedione

In Stock

• CAS RN:
• 5537-33-7

• Formula:
• C14H20N2O4

• InChI:
• InChI=1S/C14H20N2O4/c1-3-9-19-15-11-7-5-6-8-12(11)16(20-10-4-2)14(18)13(15)17/h3-4,11-12H,1-2,5-10H2

• InChIKey:
• MHZZBALCEWFUSG-UHFFFAOYSA-N

• 1,4-bis(allyloxy)octahydro-2,3-quinoxalinedione is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.32 g/mol. The purity is usually 95%.

3,4-Dimethyl-2-(p-tolyl)-2H-pyrazolo[3,4-d]pyridazin-7(6H)-one

In Stock

• CAS RN:
• 63537-33-7

• Formula:
• C14H14N4O

• InChI:
• InChI=1S/C14H14N4O/c1-8-4-6-11(7-5-8)18-10(3)12-9(2)15-16-14(19)13(12)17-18/h4-7H,1-3H3,(H,16,19)

• InChIKey:
• IHYBFYXYWPZNOB-UHFFFAOYSA-N

• 3,4-Dimethyl-2-(p-tolyl)-2H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C14H14N4O and its molecular weight is 254.29 g/mol. The purity is usually 95%.

1-Methyl-5-piperidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester

In Stock

• CAS RN:
• 2120537-33-7

• Formula:
• C12H19N3O2

• InChI:
• InChI=1S/C12H19N3O2/c1-14-10(8-11(13-14)12(16)17-2)9-15-6-4-3-5-7-15/h8H,3-7,9H2,1-2H3

• InChIKey:
• YSDODARLSHQIQP-UHFFFAOYSA-N

• 1-Methyl-5-piperidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H19N3O2 and its molecular weight is 237.30. The purity is usually 95%.

Orm-15341

In Stock

• CAS RN:
• 1297537-33-7

• Formula:
• C19H17ClN6O2

• InChI:
• InChI=1S/C19H17ClN6O2/c1-11(22-19(28)18-8-17(12(2)27)23-24-18)10-26-6-5-16(25-26)13-3-4-14(9-21)15(20)7-13/h3-8,11H,10H2,1-2H3,(H,22,28)(H,23,24)/t11-/m0/s1

• ORM-15341 is a potent and full antagonist for human AR (hAR) with IC50 values of 38 nM as shown by transactivation assays in AR-HEK293 cells stably expressing full-length hAR and an androgen-responsive luciferase reporter gene construct.IC50 value: 38 nMTarget: androgen receptorin vitro: In competitive AR binding assays, the inhibition constant (Ki) values of ORM-15341 was 8 nM. ORM-15341 functions as a full antagonist for all tested mutant ARs , with IC50 of 25, 51, 700, and 1160 nM for wtAR, AR(F876L), AR(T877A), and AR(W741L).